![molecular formula C13H16ClN2O B194371 7-(4-Chlorobutoxy)-3,4-dihydroquinolin-2(1H)-one CAS No. 120004-79-7](/img/structure/B194371.png)
7-(4-Chlorobutoxy)-3,4-dihydroquinolin-2(1H)-one
Overview
Description
“7-(4-Chlorobutoxy)-3,4-dihydroquinolin-2(1H)-one” is a chemical compound with the molecular formula C13H16ClNO2 and a molecular weight of 253.73 . It is typically stored at room temperature in an inert atmosphere .
Molecular Structure Analysis
The InChI code for this compound is 1S/C13H16ClNO2/c14-7-1-2-8-17-11-5-3-10-4-6-13(16)15-12(10)9-11/h3,5,9H,1-2,4,6-8H2,(H,15,16) .Physical And Chemical Properties Analysis
This compound is a solid at room temperature .Scientific Research Applications
Oxidative Aromatization in Organic Synthesis
7-(4-Chlorobutoxy)-3,4-dihydroquinolin-2(1H)-one has been utilized in the oxidative aromatization of 3,4-dihydroquinolin-2(1H)-ones using transition-metal-activated persulfate salts. This methodology was highlighted in the context of green chemistry due to its efficiency and is pertinent in the synthesis of various quinolin-2(1H)-one derivatives. The specific application includes its use as a key intermediate in the production of brexpiprazole (Chen et al., 2019).
Anticancer Research
Compounds structurally related to this compound, like 7-Methoxy-4-(2-methylquinazolin-4-yl)-3,4-dihydroquinoxalin-2(1H)-one, have shown promising results in anticancer research. They exhibit significant antiproliferative activity against human tumor cell lines and induce apoptosis, disrupt tumor vasculature, and are being considered as novel tubulin-binding tumor-vascular disrupting agents (Cui et al., 2017).
Innovative Synthesis Approaches
Innovative synthesis methods have been developed for compounds like 7-Hydroxyquinolin-2(1H)-one, a molecule of interest in medicinal chemistry due to its presence in drugs like brexpiprazole. These methods focus on improving the yield and reaction time, addressing drawbacks such as high reaction temperature and the use of hazardous chemicals (Reddy et al., 2018).
Electrochemical and Photophysical Studies
Electrochemical and photophysical properties of novel 2,3-dihydroquinazolin-4(1H)-ones have been extensively studied, revealing their potential in optical applications and their moderate to good anticancer activities. These studies also involve comprehensive Density Functional Theory (DFT) computations to closely align the theoretical and experimental findings (Kamble et al., 2017).
Antimicrobial Applications
Derivatives of 3,4-dihydroquinolin-2(1H)-one have been investigated for their antimicrobial properties. For instance, novel 4-hydroxyquinolin-2(1H)-ones and pyrano[3,2-c] quinolinones have shown promising results in vitro for their antimicrobial activity, indicating the potential application of these compounds in fighting microbial infections (Hassanin & Ibrahim, 2012).
Safety and Hazards
The compound has been classified with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary statements include measures to take in case of accidental ingestion, skin or eye contact, and inhalation .
Future Directions
Mechanism of Action
Target of Action
The primary target of 7-(4-Chlorobutoxy)-3,4-dihydroquinolin-2(1H)-one is currently unknown. This compound is a chemical intermediate useful in the preparation of Aripiprazole , suggesting that it may interact with similar targets as Aripiprazole, such as dopamine and serotonin receptors.
Mode of Action
As a potential intermediate in the synthesis of Aripiprazole , it may share some of the same mechanisms, such as modulating neurotransmitter activity.
Biochemical Pathways
If it acts similarly to Aripiprazole, it could potentially influence the dopaminergic and serotonergic pathways
Result of Action
As an intermediate in the synthesis of Aripiprazole , it may have similar effects, such as modulating neurotransmitter activity, but this is purely speculative and requires further investigation.
properties
IUPAC Name |
7-(4-chlorobutoxy)-3,4-dihydro-1H-quinolin-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16ClNO2/c14-7-1-2-8-17-11-5-3-10-4-6-13(16)15-12(10)9-11/h3,5,9H,1-2,4,6-8H2,(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SRMLSNBGMDJSJH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)NC2=C1C=CC(=C2)OCCCCCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70440419 | |
Record name | 7-(4-Chlorobutoxy)-3,4-dihydroquinolin-2(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70440419 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
253.72 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
120004-79-7 | |
Record name | 7-(4-Chlorobutoxy)-3,4-dihydro-2(1H)-quinolinone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=120004-79-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 7-(4-Chlorobutoxy)-3,4-dihydroquinolin-2(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70440419 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2(1H)-Quinolinone, 7-(4-chlorobutoxy)-3,4-dihydro | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.118.370 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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